N-(3-bromophenyl)-2-(4-phenyl-1-piperazinyl)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H20BrN3O/c19-15-5-4-6-16(13-15)20-18(23)14-21-9-11-22(12-10-21)17-7-2-1-3-8-17/h1-8,13H,9-12,14H2,(H,20,23)
• InChI Key: KOQITGXWVFZAPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC(=CC=C2)Br)C3=CC=CC=C3
• Molecular Formula: C18H20BrN3O
• Molecular Weight: 374.3 g/mol

Description

N-(3-bromophenyl)-2-(4-phenyl-1-piperazinyl)acetamide, also known as BPPA, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. BPPA is a member of the piperazine family of compounds, which are known to have diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(3-bromophenyl)-2-(4-phenyl-1-piperazinyl)acetamide is not fully understood. However, it is believed that this compound acts as a modulator of the serotonergic and dopaminergic systems in the brain. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which may be responsible for its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which may be responsible for its anxiolytic and antidepressant effects. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3-bromophenyl)-2-(4-phenyl-1-piperazinyl)acetamide has several advantages for lab experiments. This compound is a relatively simple compound to synthesize, and it is stable under normal laboratory conditions. This compound has also been shown to have low toxicity, making it a safe compound to work with. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-(3-bromophenyl)-2-(4-phenyl-1-piperazinyl)acetamide. One direction is to further investigate the mechanism of action of this compound. This may lead to the development of new drugs that target the serotonergic and dopaminergic systems in the brain. Another direction is to explore the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound may have potential applications in the field of medicinal chemistry as a lead compound for the development of new drugs.

Synthesis Methods

N-(3-bromophenyl)-2-(4-phenyl-1-piperazinyl)acetamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-bromophenylacetic acid with 4-phenylpiperazine in the presence of a coupling reagent. The product is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

N-(3-bromophenyl)-2-(4-phenyl-1-piperazinyl)acetamide has been extensively studied for its potential applications in various fields. In the field of neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of neuropathic pain and Parkinson's disease. In the field of medicinal chemistry, this compound has been studied for its potential use as a lead compound for the development of new drugs.